Cas no 24779-68-8 (2-(adamantan-1-yl)propanedioic acid)

• Product Name: 2-(adamantan-1-yl)propanedioic acid
• CAS No: 24779-68-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 52570
• PubChem ID: 853559
• Update Time: 2025-04-18

2-(adamantan-1-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Adamantan-malonic acid
• Tricyclo[3.3.1.13,7]dec-1-ylpropanedioic acid
• 2-(1-adamantyl)propanedioic Acid
• 1-(5-BROMOPYRIMIDIN-2-YL)-4-PIPERIDINONE
• 1-Adamantylmalonic acid
• 1-Adamantylmalonsaeure
• 2-ADAMANTAN-1-YL-MALONIC ACID
• 2-adamantanylpropanedioic acid
• Adamant-1-yl-malonsaeure
• Tricyclo[3.3.1.1(3,7)]dec-1-ylpropanedioic acid
• 2-(adamantan-1-yl)propanedioic acid
• DTXSID80357448
• A26555
• AKOS000268629
• Z56880523
• 2-Adamantanmalonic acid
• CBDivE_003341
• AC-9609
• EN300-74659
• SCHEMBL4028622
• SR-01000197250
• 24779-68-8
• adamantylmalonic acid
• SR-01000197250-1
• FT-0638453
• Oprea1_797207
• tricyclo[3.3.1.1~3,7~]dec-1-ylpropanedioic acid
• G49403
• STL268903
• ALBB-035071

• MDL： MFCD00188498
• Inchi： 1S/C13H18O4/c14-11(15)10(12(16)17)13-4-7-1-8(5-13)3-9(2-7)6-13/h7-10H,1-6H2,(H,14,15)(H,16,17)
• InChI Key： PJDWEIFODWCDAV-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 238.12100
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.357
• Melting Point: 188-192 ºC
• PSA: 74.60000
• LogP: 1.98820